Cas no 120-75-2 (2-methyl-1,3-benzothiazole)

2-methyl-1,3-benzothiazole structure
2-methyl-1,3-benzothiazole structure
Product Name:2-methyl-1,3-benzothiazole
CAS No:120-75-2
MF:C8H7NS
MW:149.212880373001
MDL:MFCD00005794
CID:35968
PubChem ID:8446
Update Time:2025-04-18

2-methyl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

    • 2-Methylbenzothiazole
    • 2-Methyl-1,3-benzothiazole
    • 2-methyl-1,3 benzothiazole
    • 2-Methylbenzothiazo
    • 2-methylbenzothiazol
    • 2-methylbenzthiazole
    • 3-Methyl-benzothiazole
    • Benzothiazole,2-methyl
    • METHYLBENZOTHIAZOLE
    • usafek-1853
    • NSC 3825
    • 2-methyl-benzothiazol
    • Benzothiazole,2-methyl-
    • 2-methylbenzo[d]thiazole
    • USAF ek-1853
    • Benzothiazole, 2-methyl-
    • 2-METHYBENZOTHIAZOLE
    • 2-methyl-benzothiazole
    • Benzothiazole, methyl-
    • 2-Methyl benzothiazole
    • 7LX1XE6H8W
    • methylbenzthiazole
    • DXYYSGDWQCSKKO-UHFFFAOYSA-N
    • benzothiazole,methyl-
    • 2-methylbenzothiazoline
    • PubChem10877
    • DSSTox_RID_83283
    • DSS
    • 2-methyl-1,3-benzothiazole
    • MDL: MFCD00005794
    • Inchi: 1S/C8H7NS/c1-6-9-7-4-2-3-5-8(7)10-6/h2-5H,1H3
    • InChI Key: DXYYSGDWQCSKKO-UHFFFAOYSA-N
    • SMILES: CC1SC2C(=CC=CC=2)N=1
    • BRN: 0112427

Computed Properties

  • Exact Mass: 149.03000
  • Monoisotopic Mass: 149.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3
  • Topological Polar Surface Area: 41.1

Experimental Properties

  • Color/Form: Light yellow crystals or liquids
  • Density: 1.173 g/mL at 25 °C(lit.)
  • Melting Point: 11-14 °C (lit.)
  • Boiling Point: 238°C(lit.)
  • Flash Point: Fahrenheit: 215.6 ° f < br / > Celsius: 102 ° C < br / >
  • Refractive Index: n20/D 1.617(lit.)
  • Water Partition Coefficient: Not miscible or difficult to mix with water.
  • PSA: 41.13000
  • LogP: 2.60470
  • FEMA: 2593

2-methyl-1,3-benzothiazole Security Information

2-methyl-1,3-benzothiazole Customs Data

  • HS CODE:2934200090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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2-methyl-1,3-benzothiazole Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:120-75-2)2-Methylbenzothiazole
Order Number:LE8722;LE5868988
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:00
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:120-75-2)2-Methylbenzothiazole
Order Number:sfd14080
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:120-75-2)2-Methylbenzothiazole
LE8722;LE5868988
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:120-75-2)2-Methylbenzothiazole
sfd14080
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email